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Compound of Interest

Compound Name: MeCY5-NHS ester triethylamine

Cat. No.: B15584509 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Methyl-Cyanine5-N-

hydroxysuccinimide ester (MeCY5-NHS ester), a fluorescent dye crucial for labeling

biomolecules in advanced research applications. Aimed at researchers, scientists, and

professionals in drug development, this document details the chemical structure,

physicochemical properties, and standard experimental protocols associated with MeCY5-NHS

ester.

Core Properties of MeCY5-NHS Ester
MeCY5-NHS ester is a reactive dye belonging to the cyanine family, widely recognized for its

utility in labeling proteins and nucleic acids.[1][2][3] Its synonym, Sulfo-Cyanine5 NHS ester, is

also commonly used in literature.[1][4] The defining feature of this compound is the N-

hydroxysuccinimide (NHS) ester functional group, which readily reacts with primary amines on

target biomolecules to form stable covalent bonds. This reactivity makes it an invaluable tool for

fluorescently tagging molecules for detection and analysis.

Physicochemical and Spectroscopic Data
The fundamental properties of MeCY5-NHS ester and its close analog, Cy5-NHS Ester, are

summarized below. This data is essential for designing and executing labeling experiments and

for the correct interpretation of results.
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Property Value Source

Molecular Formula C36H41N3O10S2 [1][4]

Molecular Weight 739.85 g/mol [1]

Synonyms Sulfo-Cyanine5 NHS ester [1][4]

Excitation Maximum (λex) ~649 nm [5][6]

Emission Maximum (λem) ~670 nm [5][6]

Extinction Coefficient 250,000 M⁻¹cm⁻¹ [5][6]

Chemical Structure
The chemical structure of MeCY5-NHS ester is characterized by a polymethine chain, which

forms the core of the cyanine dye, flanked by two heterocyclic rings. The presence of sulfonate

groups enhances water solubility, a desirable characteristic for biological applications. The NHS

ester group is the reactive moiety responsible for conjugation.

Caption: Simplified 2D representation of the MeCY5-NHS ester chemical structure.

Experimental Protocol: Protein Labeling
The following protocol outlines a general procedure for labeling a protein with MeCY5-NHS

ester. It is crucial to optimize the molar ratio of dye to protein for each specific application to

achieve the desired degree of labeling.

Materials:

MeCY5-NHS ester

Protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS) at pH 7.2-8.5.

Avoid buffers containing primary amines (e.g., Tris).

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification
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Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10

mg/mL.

Dye Preparation: Immediately before use, dissolve the MeCY5-NHS ester in a small amount

of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

Labeling Reaction:

While gently vortexing the protein solution, add a calculated amount of the dye stock

solution. The molar ratio of dye to protein typically ranges from 5:1 to 20:1. This should be

optimized for each specific protein.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Purification:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column pre-equilibrated with the desired storage buffer (e.g., PBS).

The first colored fraction to elute will be the labeled protein. The second, slower-moving

colored fraction will be the free dye.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and at the excitation maximum of the dye (~649 nm).
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Caption: Workflow for labeling a protein with MeCY5-NHS ester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15584509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Overview
The synthesis of MeCY5-NHS ester involves a multi-step chemical process. A key part of the

synthesis is the condensation of malondialdehyde bis(dimethyl acetal) with aniline under acidic

conditions to form an anilino anilinium salt, which serves as a precursor for forming the

polymethine chain of the cyanine dye.[7] The final step involves the introduction of the N-

hydroxysuccinimide ester to create the amine-reactive functional group.
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Caption: Simplified logical pathway for the synthesis of MeCY5-NHS ester.

This guide provides foundational information for the effective use of MeCY5-NHS ester in

research. For specific applications, further optimization of protocols is recommended. Always

refer to the manufacturer's specific instructions and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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